2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide

• IUPAC Name: 2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide
• InChI: InChI=1S/C24H15ClF6N2O2/c25-17-7-1-14(2-8-17)13-20(21(34)32-18-9-3-15(4-10-18)23(26,27)28)22(35)33-19-11-5-16(6-12-19)24(29,30)31/h1-13H,(H,32,34)(H,33,35)
• InChI Key: QAUAAOIPOSAYLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(C(=O)NC2=CC=C(C=C2)C(F)(F)F)C(=O)NC3=CC=C(C=C3)C(F)(F)F)Cl
• Molecular Formula: C24H15ClF6N2O2
• Molecular Weight: 512.8 g/mol
• CAS No.: 866008-50-6

Description

2-[(4-chlorophenyl)methylidene]-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide is a useful research compound. Its molecular formula is C24H15ClF6N2O2 and its molecular weight is 512.84. The purity is usually 95%.
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Scientific Research Applications

Polymer and Materials Science

Research in polymer and materials science has investigated compounds with chlorophenyl and trifluoromethyl groups for their potential applications in creating novel materials. For example, studies have explored the synthesis and characterization of novel fluorinated polyurethane elastomers based on specific fluorinated compounds, highlighting their low surface tension, low water absorption, and good thermal stability. These materials exhibit promising applications in coatings, sealants, and other industrial applications due to their enhanced properties (Xu et al., 2012).

Organic Chemistry and Synthesis

In organic chemistry, compounds with similar functional groups have been utilized in the synthesis of complex molecules. For instance, studies have described the preparation of 1,4-diketones and their reactions with specific reagents to yield compounds with potential application in various chemical syntheses, showcasing the versatility of these functional groups in facilitating complex chemical reactions (Freeman et al., 1992).

Environmental Science

In the context of environmental science, research has focused on understanding the exposure and effects of environmental phenols, which share structural similarities with the compound . These studies aim to assess human exposure to these chemicals, which are prevalent in consumer and personal care products, and their potential health implications (Mortensen et al., 2014).